4-(Heptyloxy)benzohydrazide
Overview
Description
Scientific Research Applications
Synthesis and Biological Evaluation
A series of substituted benzohydrazide analogs were synthesized and evaluated for their antioxidant, anti-inflammatory, and antimicrobial activities. These compounds demonstrated significant biological activities, with some showing potential as lead compounds due to their anti-inflammatory and antioxidant profiles. The nitro substitution at the arylidene moiety significantly enhanced their antifungal and antibacterial activities, indicating their potential for further pharmacological development (S. Bala et al., 2013).
Antiglycation and Antioxidant Potential
Research on novel imidazo[4,5-b]pyridine benzohydrazones highlighted their effectiveness in antiglycation and antioxidative potential. The study revealed that compounds with di and trihydroxy substitutions showed notable activity, providing insights into the correlation between antiglycation activities and antioxidative effects, which could be valuable in preventing glycation-related diseases (M. Taha et al., 2015).
Antimicrobial and Anticancer Evaluation
Another study focused on 2/3-bromo-N'-(substituted benzylidene/3-phenylallylidene)benzohydrazides, evaluating their antimicrobial and anticancer potentials. The findings indicated that certain compounds were potent antimicrobial agents, and one specific derivative emerged as a highly potent anticancer agent. This suggests the importance of structural modifications in enhancing the biological activities of benzohydrazide derivatives (Pradeep Kumar et al., 2017).
Mechanism of Action
Target of Action
The primary targets of 4-(Heptyloxy)benzohydrazide are currently unknown. This compound is a derivative of benzohydrazide, and while some benzohydrazide derivatives have been studied for their biological activity
Mode of Action
Benzohydrazide derivatives are known to interact with their targets through various mechanisms, including inhibition, activation, or modulation of the target’s activity . The exact mode of action for this compound would depend on its specific target(s).
Biochemical Pathways
Benzohydrazide derivatives can potentially affect a variety of biochemical pathways depending on their targets .
Properties
IUPAC Name |
4-heptoxybenzohydrazide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22N2O2/c1-2-3-4-5-6-11-18-13-9-7-12(8-10-13)14(17)16-15/h7-10H,2-6,11,15H2,1H3,(H,16,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RAMJHOQWSUOJHC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCOC1=CC=C(C=C1)C(=O)NN | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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